Cas no 1805538-05-9 (3-(Difluoromethyl)-2-hydroxy-5-iodo-4-methoxypyridine)
3-(Difluoromethyl)-2-hydroxy-5-iodo-4-methoxypyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-(Difluoromethyl)-2-hydroxy-5-iodo-4-methoxypyridine
-
- Inchi: 1S/C7H6F2INO2/c1-13-5-3(10)2-11-7(12)4(5)6(8)9/h2,6H,1H3,(H,11,12)
- InChI Key: NHIGETXGTBXGNH-UHFFFAOYSA-N
- SMILES: IC1=CNC(C(C(F)F)=C1OC)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 299
- XLogP3: 0.7
- Topological Polar Surface Area: 38.3
3-(Difluoromethyl)-2-hydroxy-5-iodo-4-methoxypyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029031630-250mg |
3-(Difluoromethyl)-2-hydroxy-5-iodo-4-methoxypyridine |
1805538-05-9 | 95% | 250mg |
$1,078.00 | 2022-04-01 | |
| Alichem | A029031630-500mg |
3-(Difluoromethyl)-2-hydroxy-5-iodo-4-methoxypyridine |
1805538-05-9 | 95% | 500mg |
$1,701.85 | 2022-04-01 | |
| Alichem | A029031630-1g |
3-(Difluoromethyl)-2-hydroxy-5-iodo-4-methoxypyridine |
1805538-05-9 | 95% | 1g |
$3,184.50 | 2022-04-01 |
3-(Difluoromethyl)-2-hydroxy-5-iodo-4-methoxypyridine Related Literature
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Keqing Gao,Xiaotian Liu,Zhuang Wang,Chenghao Liang,Yueping Xiong RSC Adv., 2016,6, 42447-42451
Additional information on 3-(Difluoromethyl)-2-hydroxy-5-iodo-4-methoxypyridine
3-(Difluoromethyl)-2-hydroxy-5-iodo-4-methoxypyridine (CAS No. 1805538-05-9): An Overview of a Novel Pyridine Derivative
3-(Difluoromethyl)-2-hydroxy-5-iodo-4-methoxypyridine (CAS No. 1805538-05-9) is a unique and promising compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This pyridine derivative, characterized by its difluoromethyl, hydroxy, iodo, and methoxy functional groups, exhibits a diverse range of biological activities and potential therapeutic applications. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological properties, and recent research advancements.
The chemical structure of 3-(Difluoromethyl)-2-hydroxy-5-iodo-4-methoxypyridine is particularly noteworthy due to the presence of multiple functional groups that contribute to its unique properties. The difluoromethyl group (CF2H) is known for its ability to enhance the lipophilicity and metabolic stability of molecules, making it a valuable moiety in drug design. The hydroxy group (OH) can participate in hydrogen bonding interactions, which are crucial for receptor binding and biological activity. The iodo group (I) provides additional lipophilicity and can influence the electronic properties of the molecule, while the methoxy group (OCH3) can modulate the overall polarity and reactivity.
The synthesis of 3-(Difluoromethyl)-2-hydroxy-5-iodo-4-methoxypyridine has been reported using various methodologies. One common approach involves the sequential introduction of functional groups onto a pyridine scaffold. For instance, a typical synthetic route might start with 4-methoxypyridine, which undergoes iodination at the 5-position followed by difluoromethylation at the 3-position. Subsequent hydroxylation at the 2-position completes the synthesis. These reactions require careful optimization to achieve high yields and purity, often involving advanced techniques such as transition metal catalysis and protecting group strategies.
In terms of biological properties, 3-(Difluoromethyl)-2-hydroxy-5-iodo-4-methoxypyridine has shown promising activity in several areas. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For example, it has been evaluated for its ability to inhibit kinases, which are key targets in cancer therapy. The compound's ability to selectively bind to these enzymes can lead to reduced cell proliferation and enhanced apoptosis in cancer cells. Additionally, preliminary data suggest that 3-(Difluoromethyl)-2-hydroxy-5-iodo-4-methoxypyridine may have anti-inflammatory properties, making it a candidate for treating inflammatory diseases such as rheumatoid arthritis.
The pharmacokinetic profile of 3-(Difluoromethyl)-2-hydroxy-5-iodo-4-methoxypyridine is another important aspect of its evaluation. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its lipophilic nature contributes to good oral bioavailability, while the presence of polar functional groups ensures sufficient water solubility for effective distribution in tissues. Metabolic stability is also an important consideration, and preliminary data indicate that 3-(Difluoromethyl)-2-hydroxy-5-iodo-4-methoxypyridine is resistant to rapid degradation by liver enzymes.
Clinical trials are currently underway to further investigate the therapeutic potential of 3-(Difluoromethyl)-2-hydroxy-5-iodo-4-methoxypyridine. Early-phase trials have focused on assessing safety and tolerability in healthy volunteers and patients with specific diseases. Preliminary results are encouraging, with no significant adverse effects reported at therapeutic doses. Ongoing studies aim to optimize dosing regimens and evaluate efficacy in larger patient populations.
In conclusion, 3-(Difluoromethyl)-2-hydroxy-5-iodo-4-methoxypyridine (CAS No. 1805538-05-9) represents a novel and promising compound with a unique combination of functional groups that contribute to its diverse biological activities. Its potential applications in cancer therapy and inflammatory diseases make it an exciting area of research for medicinal chemists and pharmaceutical scientists. As further studies continue to elucidate its mechanisms of action and therapeutic benefits, this compound may pave the way for new treatment options in various medical fields.
1805538-05-9 (3-(Difluoromethyl)-2-hydroxy-5-iodo-4-methoxypyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)